Cas no 827622-20-8 (1,4-Benzodioxin-2(3H)-one, 6-methyl-)

• Product Name: 1,4-Benzodioxin-2(3H)-one, 6-methyl-
• CAS No: 827622-20-8
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 682857
• PubChem ID: 12180884
• Update Time: 2025-04-19

1,4-Benzodioxin-2(3H)-one, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2(3H)-one, 6-methyl-
• 6-methyl-1,4-benzodioxin-2-one
• 827622-20-8
• DTXSID80479391

• Inchi： 1S/C9H8O3/c1-6-2-3-7-8(4-6)11-5-9(10)12-7/h2-4H,5H2,1H3
• InChI Key： YEOHVKHEWABGIU-UHFFFAOYSA-N
• SMILES： O1CC(=O)OC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų